Methyl 2-[2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: methyl 2-[2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C21H19FN2O5/c1-28-20(26)13-29-18-4-2-3-17-16(18)9-10-24(21(17)27)12-19(25)23-11-14-5-7-15(22)8-6-14/h2-10H,11-13H2,1H3,(H,23,25)
• InChI Key: JISCYQWWSXPVCV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O5
• Molecular Weight: 398.4 g/mol

Description

Methyl 2-[2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate is a useful research compound. Its molecular formula is C21H19FN2O5 and its molecular weight is 398.39. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

"Methyl 2-[2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate" derivatives have been explored as potential radioligands for the noninvasive assessment of peripheral benzodiazepine type receptors (PBR) in vivo using positron emission tomography (PET). Labeling of these derivatives with carbon-11 has shown promising results for imaging PBR in various organs, suggesting their utility in the diagnosis and monitoring of diseases associated with PBR expression (Matarrese et al., 2001).

Antibacterial and Anticancer Activities

A study on novel antibacterial 8-chloroquinolones, which share a structural similarity with "this compound," demonstrated potent antibacterial activities against both Gram-positive and Gram-negative bacteria. The unique orientation of the N1-(5-amino-2,4-difluorophenyl) group contributed to their significant potency, opening avenues for developing new antibacterial agents with similar structural features (Kuramoto et al., 2003).

Antitumor and Anticancer Agent Development

Research into the synthesis of novel diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate derivatives, with a focus on their potential as anticancer agents, has shown that these compounds exhibit moderate to high levels of antitumor activities against various cancer cell lines. This suggests the potential therapeutic application of "this compound" and its derivatives in cancer treatment (Fang et al., 2016).

Molecular Docking and Drug Development

A study on quinazolinone-based derivatives highlighted their potential as dual inhibitors for VEGFR-2 and EGFR tyrosine kinases, showing potent cytotoxic activity against various human cancer cell lines. This underscores the compound's relevance in developing effective anti-cancer agents through targeted therapy approaches (Riadi et al., 2021).